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Compound of Interest

Compound Name: 2-Oxoheptanedioic acid

CAS No.: 17126-90-8

Cat. No.: B100490

Get Quote

Target Analyte: Alpha-Ketopimelic Acid (2-Oxoheptanedioic Acid) CAS: 17126-90-8 Context:

Lysine Biosynthesis (DAP Pathway), Methanogenic Coenzyme B Biosynthesis, Metabolic

Engineering.

Introduction & Method Selection Strategy
Alpha-ketopimelic acid (AKP) is a critical seven-carbon intermediate in the diaminopimelate

(DAP) pathway of lysine biosynthesis in bacteria and plants. Its analysis is complicated by two

factors:

Chemical Instability: Like many

-keto acids, AKP is prone to oxidative decarboxylation.

Poor Detection Properties: It lacks a conjugated

-system, rendering direct UV detection at standard wavelengths (254 nm) impossible.
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Choose the protocol that matches your sensitivity and matrix requirements:

Protocol Methodology Sensitivity
Matrix
Suitability

Primary Use
Case

A (Gold

Standard)

OPD

Derivatization

(Pre-column)

High (nM range)

Complex (Cell

lysates,

Fermentation

broth)

Metabolic flux

analysis, trace

quantification.

B (Routine)
Direct UV (210

nm)

Moderate (

M range)

Simple

(Synthetic

standards, Buffer

solutions)

Purity checks,

enzyme kinetics

with high

substrate loads.

C (Confirmation) LC-MS/MS Very High Complex

Structural

validation,

impurity profiling.

Protocol A: High-Sensitivity OPD Derivatization
Principle:

-Keto acids react specifically with 1,2-diaminobenzenes (like o-phenylenediamine, OPD) in
acidic conditions to form stable, highly fluorescent quinoxaline derivatives. This transforms the
difficult-to-detect AKP into a hydrophobic, UV/Fluorescence-active species.

Reaction Mechanism
The ketone group at C2 and the adjacent carboxylic acid condense with the diamine to form

the quinoxaline ring.

Alpha-Ketopimelic Acid
(Non-fluorescent)

2-Hydroxy-3-carboxybutyl-quinoxaline
(Highly Fluorescent Derivative)

+ OPD
Acidic pH, 80°C

o-Phenylenediamine
(Reagent)
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Figure 1: Derivatization chemistry transforming AKP into a detectable quinoxaline.

Reagents & Preparation
Derivatization Reagent: 0.5 M o-Phenylenediamine (OPD) in 2 M HCl. Note: Prepare fresh

daily and protect from light. OPD is light-sensitive and oxidizes to brown polymers.

Stop Solution: 4 M KOH (optional, if immediate neutralization is required for column safety,

though acidic injection is common).

Internal Standard (IS):

-Ketovaleric acid (distinct retention time, similar chemistry).

Step-by-Step Workflow
Sample Prep: Mix 100

L of sample (cell lysate/supernatant) with 50

L of Internal Standard.

Reaction: Add 100

L of OPD Reagent.

Incubation: Seal vial and heat at 80°C for 30 minutes. (Kinetics: The reaction is endothermic;

heat is required for complete conversion).

Cooling: Cool to room temperature.

Clarification: Centrifuge at 12,000 x g for 5 min to remove any precipitated proteins or OPD

oxidation byproducts.

Injection: Inject 10-20

L into the HPLC.

HPLC Conditions (Quinoxaline Method)
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5

m).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[1][2]

Gradient:

0-2 min: 10% B (Isocratic hold)

2-15 min: 10%

60% B (Linear gradient)

15-18 min: 60%

95% B (Wash)

Flow Rate: 1.0 mL/min.[3]

Detection:

Fluorescence: Ex 340 nm / Em 410 nm (Highest Sensitivity).

UV: 340 nm (Moderate Sensitivity).

Protocol B: Direct UV Analysis (Ion-Suppression)
Principle: By lowering the pH of the mobile phase below the pKa of the carboxylic acid groups

(pKa

4.5), AKP exists in its non-ionized form, increasing retention on C18 columns. Detection relies
on the weak carbonyl absorbance at 210 nm.

HPLC Conditions
Column: Mixed-mode (e.g., SIELC Newcrom R1) or High-Density C18 (e.g., Waters Atlantis

T3) capable of retaining polar organic acids.
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Mobile Phase: Isocratic mixture of 50 mM Phosphate Buffer (pH 2.5) / Acetonitrile (95:5 v/v).

Why pH 2.5? Essential to suppress ionization of the dicarboxylic acid groups for retention.

Flow Rate: 0.8 mL/min.

Detection: UV at 210 nm.

Temperature: 25°C.

Critical Considerations
Interference: At 210 nm, many buffers, salts, and proteins absorb. This method is not

recommended for crude cell lysates without extensive Solid Phase Extraction (SPE) cleanup.

System Suitability: The peak must show a symmetry factor between 0.9 and 1.2. Tailing

indicates secondary interactions with silanols (common with carboxylic acids); add 0.1%

Triethylamine (TEA) if tailing persists.

Protocol C: LC-MS/MS Confirmation
For definitive identification, especially when distinguishing AKP from structural isomers.

Ionization: ESI Negative Mode (Carboxylic acids ionize best in negative mode:

).

Precursor Ion: m/z 173.0 (Molecular weight of AKP is 174.15).

Transitions (MRM):

173.0

129.0 (Loss of

) - Quantifier.

173.0
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111.0 (Loss of

+

) - Qualifier.

Mobile Phase: Use Ammonium Formate (10 mM, pH 3.5) instead of Phosphate to prevent

source clogging.

Summary of Analytical Parameters
Parameter

OPD-Fluorescence
(Protocol A)

Direct UV (Protocol B)

Linearity (

)

> 0.999 (10 nM - 100

M)

> 0.99 (50

M - 10 mM)

LOD ~ 50 fmol on-column ~ 1 nmol on-column

Specificity
High (Specific to

-keto)

Low (Detects all

carbonyls/acids)

Stability
Derivative stable for 24h at

4°C

Analyte degrades; analyze

immediately

Experimental Workflow Diagram
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Sample Preparation

Derivatization (Protocol A)

HPLC Analysis

Biological Sample
(Lysate/Media)

Deproteinization
(MeOH/TCA ppt)

Centrifuge
12,000g, 10 min

Add OPD Reagent
(in 2M HCl)

Supernatant

Heat 80°C
30 mins

Cool & Filter

Inject 10µL

Fluorescence Detection
Ex:340nm / Em:410nm
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Figure 2: Complete analytical workflow for biological samples.
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Troubleshooting & Self-Validation
Peak Tailing: In Direct UV, this indicates insufficient protonation of the carboxylic acid. Action:

Lower mobile phase pH to 2.1 using Phosphoric Acid.

Double Peaks (Derivatization):

-keto acids can form two isomeric quinoxalines if the ketone is not symmetric, though AKP
usually forms a single dominant peak. If doublets appear, sum the areas.

Reagent Blanks: OPD oxidizes over time. Always run a "Reagent Blank" (Water + OPD +

Heat) to identify background peaks.

Recovery Check: Spike a known concentration of pure AKP into your matrix before

extraction. Recovery should be 85-115%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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